Cas no 680190-96-9 (tert-Butyl 4-ethynylbenzylcarbamate)

• Product Name: tert-Butyl 4-ethynylbenzylcarbamate
• CAS No: 680190-96-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD18207366
• CID: 1088612
• PubChem ID: 50742303
• Update Time: 2025-06-11

tert-Butyl 4-ethynylbenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-ethynylbenzylcarbamate
• tert-butyl N-[(4-ethynylphenyl)methyl]carbamate
• MFCD18207366
• CS-0158559
• tert-butyl (4-ethynylbenzyl)carbamate
• SCHEMBL16862899
• DTXSID70678856
• BCP31451
• tert-Butyl4-ethynylbenzylcarbamate
• AKOS004910678
• tert-Butyl [(4-ethynylphenyl)methyl]carbamate
• EN300-7058161
• BS-17394
• A905595
• Z1505716330
• D70724
• Carbamic acid, [(4-ethynylphenyl)methyl]-, 1,1-dimethylethyl ester
• 680190-96-9
• SY335635
• DB-173434
• N-Boc-1-(4-ethynylphenyl)methanamine

• MDL： MFCD18207366
• Inchi： 1S/C14H17NO2/c1-5-11-6-8-12(9-7-11)10-15-13(16)17-14(2,3)4/h1,6-9H,10H2,2-4H3,(H,15,16)
• InChI Key： ZUTWALFGFAKUHZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(C#C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų